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Compound of Interest

Compound Name: IRE1a-IN-2

Cat. No.: B15588540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro use of IRE1a-IN-2, a

small molecule inhibitor of the Inositol-requiring enzyme 1α (IRE1α). This document includes a

summary of its reported activities, detailed protocols for key experiments, and visual

representations of the relevant signaling pathway and experimental workflows.

Introduction to IRE1α and the Unfolded Protein
Response
The Unfolded Protein Response (UPR) is a crucial cellular stress response pathway activated

by the accumulation of unfolded or misfolded proteins in the endoplasmic reticulum (ER).

IRE1α is a key sensor and transducer in the UPR, possessing both a serine/threonine kinase

and an endoribonuclease (RNase) domain.[1][2] Upon ER stress, IRE1α dimerizes and

autophosphorylates, leading to the activation of its RNase domain.[3] This RNase activity has

two main downstream effects: the unconventional splicing of X-box binding protein 1 (XBP1)

mRNA and the regulated IRE1-dependent decay (RIDD) of a subset of mRNAs.[3][4] The

spliced form of XBP1 (XBP1s) is a potent transcription factor that upregulates genes involved

in protein folding and quality control to restore ER homeostasis.[4] Persistent ER stress and

sustained IRE1α signaling, however, can lead to apoptosis.[5] Given its central role in cell fate

decisions, IRE1α has emerged as a promising therapeutic target for diseases associated with

ER stress, including cancer and inflammatory conditions.[2][4]
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IRE1a-IN-2: A Modulator of IRE1α Activity
IRE1a-IN-2 is a small molecule inhibitor targeting the IRE1α pathway. It is important to note

that there appear to be two compounds with similar names, "IRE1a-IN-2" and "IRE1α kinase-

IN-2", with distinct reported biochemical activities. Researchers should verify the specific

compound and its properties from the supplier.

Summary of Quantitative Data
Compound
Name

Reported
Activity

Target IC50 / EC50
CAS
Number

Molecular
Formula

IRE1a-IN-2

Inhibitor of

XBP1 mRNA

splicing

IRE1α RNase
> 200 nM

(IC50)

3033375-24-

2

C19H19NO6

S

IRE1α

kinase-IN-2

Potent IRE1α

kinase

inhibitor;

Inhibits XBP1

mRNA

splicing

IRE1α Kinase

3.12 µM

(IC50 for

autophosphor

ylation); 0.82

µM (EC50)

1414938-21-

8

Not specified

in search

results

Data sourced from Immunomart and MedchemExpress product pages.[6][7]

Signaling Pathway and Experimental Workflow
IRE1α Signaling Pathway
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Start: Cell Culture

Induce ER Stress
(e.g., Tunicamycin, Thapsigargin)

Treat with IRE1a-IN-2
(Dose-response)

Incubate for defined time

Harvest Cells/Lysates

Downstream Analysis

XBP1 Splicing Assay
(RT-PCR)

IRE1α Phosphorylation
(Western Blot/Phos-tag™)

RIDD Activity Assay
(qRT-PCR for RIDD targets)

Cell Viability Assay
(e.g., MTT, CellTiter-Glo)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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